Cas no 669737-86-4 (1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde
• CAS No: 669737-86-4
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• MDL: MFCD04054769
• CID: 3085731
• PubChem ID: 974669
• Update Time: 2025-07-20

1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-benzyl)-1H-pyrrole-2-carbaldehyde
• 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde
• SB62220
• ALBB-001469
• 1-[(2,4-dichlorophenyl)methyl]pyrrole-2-carbaldehyde
• 669737-86-4
• AKOS003328868
• LS-01129
• SMR000144300
• HMS2453G03
• CHEMBL1461988
• STK409065
• CS-0317356
• 1-(2,4-dichlorobenzyl)-1H-pyrrole-2-carbaldehyde
• MFCD04054769
• MLS000538260
• H21516

• MDL： MFCD04054769
• Inchi： 1S/C12H9Cl2NO/c13-10-4-3-9(12(14)6-10)7-15-5-1-2-11(15)8-16/h1-6,8H,7H2
• InChI Key： QOSWNYKGKHEXDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=CC=C1C=O)Cl

Computed Properties

• Exact Mass: 253.0061193g/mol
• Monoisotopic Mass: 253.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22Ų

Additional information on 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde

Introduction to 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde (CAS No. 669737-86-4)

1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde, also known by its CAS number 669737-86-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and is characterized by its unique structural features, which include a pyrrole ring and a substituted benzyl group. The combination of these functionalities endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde is defined by its molecular formula, C₁₃H₉Cl₂NO, and its molecular weight of 258.12 g/mol. The presence of the dichlorophenyl group and the aldehyde functionality at the 2-position of the pyrrole ring are key features that contribute to its reactivity and biological properties. These structural elements have been extensively studied for their roles in modulating various biological processes, including enzyme inhibition, receptor binding, and cellular signaling pathways.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrrole-based scaffolds. 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde has emerged as a promising lead compound due to its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

The biological activity of 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde has been explored through various in vitro and in vivo models. In cell-based assays, it has demonstrated significant antiproliferative effects on cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde involves several well-established organic reactions. One common approach involves the condensation of 2,4-dichlorobenzyl chloride with pyrrole followed by oxidation to form the aldehyde functionality. This synthetic route is highly efficient and can be scaled up for large-scale production, making it suitable for pharmaceutical applications.

In terms of pharmacokinetics and pharmacodynamics, 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde has shown favorable properties. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms. Preclinical studies have also demonstrated that this compound has acceptable oral bioavailability and a reasonable half-life in vivo, indicating its potential for further development as an orally administered drug.

The safety profile of 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, 1-[(2,4-dichlorophenyl)methyl]-1H-pyrrole-2-carbaldehyde (CAS No. 669737-86-4) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore the full potential of this compound, with the aim of advancing it through preclinical and clinical stages to ultimately benefit patients in need.